Cas no 2228978-95-6 (3-amino-2-methyl-2-(1-methyl-1H-pyrazol-4-yl)propan-1-ol)

• Product Name: 3-amino-2-methyl-2-(1-methyl-1H-pyrazol-4-yl)propan-1-ol
• CAS No: 2228978-95-6
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6335692
• PubChem ID: 165684759
• Update Time: 2025-10-10

3-amino-2-methyl-2-(1-methyl-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-(1-methyl-1H-pyrazol-4-yl)propan-1-ol
• 2228978-95-6
• EN300-1832437

• Inchi： 1S/C8H15N3O/c1-8(5-9,6-12)7-3-10-11(2)4-7/h3-4,12H,5-6,9H2,1-2H3
• InChI Key： QTEHFGBQPUGDTL-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-2-methyl-2-(1-methyl-1H-pyrazol-4-yl)propan-1-ol

Comprehensive Overview of 3-amino-2-methyl-2-(1-methyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 2228978-95-6)

The compound 3-amino-2-methyl-2-(1-methyl-1H-pyrazol-4-yl)propan-1-ol, identified by its CAS number 2228978-95-6, is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring and an amino alcohol moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological disorders and metabolic diseases, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 3-amino-2-methyl-2-(1-methyl-1H-pyrazol-4-yl)propan-1-ol has surged due to their role in developing kinase inhibitors and GPCR modulators. These applications resonate with popular search queries such as "new kinase inhibitor scaffolds 2024" and "GPCR-targeted drug design", reflecting the compound's relevance in cutting-edge therapeutics. Its CAS no 2228978-95-6 is frequently cited in patent literature, underscoring its industrial significance.

The synthesis of 3-amino-2-methyl-2-(1-methyl-1H-pyrazol-4-yl)propan-1-ol typically involves multistep organic reactions, including N-alkylation and reductive amination, topics often searched by synthetic chemists. Optimizing its yield and purity is critical, as discussed in forums focusing on "chiral amine synthesis challenges". The compound's stereochemistry also attracts interest, given the growing market for enantiopure pharmaceuticals.

From an SEO perspective, this compound intersects with trending keywords like "bioactive pyrazole derivatives" and "small molecule drug intermediates". Analytical techniques for characterizing CAS 2228978-95-6, such as HPLC-MS and NMR spectroscopy, are frequently queried by quality control professionals. Environmental considerations also emerge, with searches for "green chemistry approaches for amino alcohol synthesis" highlighting sustainable production methods.

In conclusion, 3-amino-2-methyl-2-(1-methyl-1H-pyrazol-4-yl)propan-1-ol (2228978-95-6) exemplifies the innovation driving modern medicinal chemistry. Its dual functionality as a hydrogen bond donor/acceptor and compatibility with click chemistry platforms position it as a valuable asset for researchers addressing unmet medical needs, from oncology to neurodegeneration.